Cas no 2680760-16-9 (3-Acetamido-1-methylcyclobutane-1-carboxylic acid)

• Product Name: 3-Acetamido-1-methylcyclobutane-1-carboxylic acid
• CAS No: 2680760-16-9
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6390841
• PubChem ID: 148139975
• Update Time: 2025-05-28

3-Acetamido-1-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271106
• EN300-39854613
• 2680760-16-9
• (1s,3r)-3-acetamido-1-methylcyclobutane-1-carboxylic acid
• 3-acetamido-1-methylcyclobutane-1-carboxylic acid
• 3-Acetamido-1-methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C8H13NO3/c1-5(10)9-6-3-8(2,4-6)7(11)12/h6H,3-4H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： JWSNBXDVRPDCTL-UHFFFAOYSA-N
• SMILES： OC(C1(C)CC(C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Acetamido-1-methylcyclobutane-1-carboxylic acid

Comprehensive Overview of 3-Acetamido-1-methylcyclobutane-1-carboxylic acid (CAS No. 2680760-16-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 3-Acetamido-1-methylcyclobutane-1-carboxylic acid (CAS 2680760-16-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclobutane ring and acetamido functional group, serves as a versatile building block in drug discovery and material science. Researchers and industry professionals are increasingly exploring its role in designing novel small-molecule therapeutics and bioactive compounds, aligning with current trends in personalized medicine and sustainable chemistry.

The molecular structure of 3-Acetamido-1-methylcyclobutane-1-carboxylic acid combines a rigid cyclobutane backbone with polar substituents, offering a balance of stability and reactivity. This makes it particularly valuable in peptide mimetics and enzyme inhibitor development—areas where users frequently search for "cyclobutane derivatives in drug design" or "carboxylic acid applications in pharmaceuticals." Its methyl group at the 1-position enhances lipophilicity, a property critical for optimizing drug bioavailability, while the acetamido moiety provides hydrogen-bonding capabilities essential for target binding.

Recent advancements in green synthesis methodologies have further propelled interest in this compound. Laboratories are adopting catalytic cyclization techniques to produce 3-Acetamido-1-methylcyclobutane-1-carboxylic acid with higher yields and lower environmental impact—addressing the growing demand for "sustainable chemical synthesis" solutions. Analytical studies using NMR spectroscopy and HPLC purity testing confirm its consistency, meeting stringent standards for GMP-grade intermediates required by regulatory bodies.

From an industrial perspective, the compound’s utility extends to agrochemical research and functional material development. Patent analyses reveal its incorporation into crop protection agents and polymeric coatings, responding to search queries like "cyclobutane-based agrochemicals" or "carboxylic acid monomers for polymers." Its thermal stability (decomposition point >200°C) also makes it suitable for high-performance electronic materials, a sector experiencing exponential growth.

Ongoing clinical investigations highlight 3-Acetamido-1-methylcyclobutane-1-carboxylic acid as a precursor for neurological disorder treatments, particularly in modulating GABA receptors—a topic frequently searched in conjunction with "new anxiolytic drug candidates." Its compatibility with click chemistry protocols further enables rapid derivatization, streamlining the discovery of next-generation biologics.

In conclusion, 3-Acetamido-1-methylcyclobutane-1-carboxylic acid (CAS 2680760-16-9) represents a multifaceted tool for modern chemistry. By addressing key industry needs—from drug development efficiency to eco-friendly production—it exemplifies how specialized intermediates can drive innovation across scientific disciplines. Future research directions may explore its chiral resolution for enantioselective applications or its integration into bioconjugation platforms, ensuring continued relevance in both academic and industrial settings.